Cas no 1637-45-2 (Isoquinolinium,1,2,3,4-tetrahydro-2,2-dimethyl-, iodide (1:1))

1637-45-2 structure
Product name:Isoquinolinium,1,2,3,4-tetrahydro-2,2-dimethyl-, iodide (1:1)
Isoquinolinium,1,2,3,4-tetrahydro-2,2-dimethyl-, iodide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Isoquinolinium,1,2,3,4-tetrahydro-2,2-dimethyl-, iodide (1:1)
- 2,2-dimethyl-3,4-dihydro-1H-isoquinolin-2-ium,iodide
- DTXSID30516326
- NSC79788
- 2,2-Dimethyl-1,2,3,4-tetrahydroisoquinolin-2-ium iodide
- AKOS024339898
- 1637-45-2
- NSC-79788
-
- Inchi: InChI=1S/C11H16N.HI/c1-12(2)8-7-10-5-3-4-6-11(10)9-12;/h3-6H,7-9H2,1-2H3;1H/q+1;/p-1
- InChI Key: JEXHVRQCLSJLRD-UHFFFAOYSA-M
- SMILES: [I-].C1=CC=C2CC[N+](CC2=C1)(C)C
Computed Properties
- Exact Mass: 272.9071
- Monoisotopic Mass: 289.03275g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 162
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0Ų
Experimental Properties
- PSA: 0
Isoquinolinium,1,2,3,4-tetrahydro-2,2-dimethyl-, iodide (1:1) Related Literature
-
Guangmei Li,Jinren Lu,Peiyan Sun RSC Adv., 2015,5, 97665-97674
-
Hyun-Ouk Kim,Woonsung Na,Jong-Woo Lim,Geunseon Park,Chaewon Park,Hwunjae Lee,Aram Kang,Seungjoo Haam,Inho Choi,Jung-Taek Kang,Daesub Song J. Mater. Chem. B, 2020,8, 2476-2482
-
Tri Thanh Pham,Mohit Bajaj,J. Ravi Prakash Soft Matter, 2008,4, 1196-1207
-
Martina Pepicelli,Tom Verwijlen,Theo A. Tervoort,Jan Vermant Soft Matter, 2017,13, 5977-5990
1637-45-2 (Isoquinolinium,1,2,3,4-tetrahydro-2,2-dimethyl-, iodide (1:1)) Related Products
- 129961-74-6(8-Methyl-1,2,3,4-tetrahydroisoquinoline)
- 42923-76-2(6-Methyl-1,2,3,4-tetrahydroisoquinoline)
- 91-21-4(1,2,3,4-Tetrahydroisoquinoline)
- 2503205-40-9(Cyclopropanamine, 2-(methoxymethyl)-, hydrochloride (1:1))
- 63427-75-8((R)-Amphetamine-d3 Hydrochloride)
- 2172561-79-2(tert-butyl 3-(2-aminopropan-2-yl)-3-hydroxyazetidine-1-carboxylate)
- 206658-83-5(4-aminohippuric acid, sodium salt hydrate)
- 57353-93-2(4-(4-methoxyphenyl)-1,2-dihydrophthalazin-1-one)
- 2172609-91-3(3-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-enoyl-3-azabicyclo3.1.0hexane-6-carboxylic acid)
- 100114-57-6(3-Cyclopropyl-1H-pyrazole)
Recommended suppliers
Synrise Material Co. Ltd.
Gold Member
CN Supplier
Bulk

Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent

Baoji Haoxiang Bio-technology Co.Ltd
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent

BIOOKE MICROELECTRONICS CO.,LTD
Gold Member
CN Supplier
Reagent
